Cas no 130373-81-8 (3-(1,3-Dihydro-isoindol-2-yl)-benzoic Acid)

• Product Name: 3-(1,3-Dihydro-isoindol-2-yl)-benzoic Acid
• CAS No: 130373-81-8
• MF: C₁₅H₁₃NO₂
• MW: 239.269223928452
• MDL: MFCD00755025
• CID: 1085655
• PubChem ID: 937745
• Update Time: 2025-05-21

3-(1,3-Dihydro-isoindol-2-yl)-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(Isoindolin-2-yl)benzoic acid
• 3-(1,3-dihydro-2H-isoindol-2-yl)benzoic acid
• 3-(1,3-Dihydro-isoindol-2-yl)-benzoic acid
• 3-(1,3-dihydro-2H-isoindol-2-yl)benzoic acid(SALTDATA: FREE)
• 3-(1,3-dihydroisoindol-2-yl)benzoic acid
• 3-Isoindolin-2-yl-benzoesaeure
• 3-isoindolin-2-yl-benzoic acid
• CHEMBRDG-BB 5604831
• TIMTEC-BB SBB007375
• SY348818
• SR-01000505791-1
• BIM-0025650.P001
• Oprea1_089716
• DTXSID30971416
• 5604-83-1
• AKOS000300700
• CCG-12745
• CBMicro_025887
• MFCD00755025
• SB64706
• BS-35661
• STK114151
• 130373-81-8
• SR-01000505791
• DB-029026
• 3-(1,3-Dihydro-isoindol-2-yl)-benzoic Acid

• MDL： MFCD00755025
• Inchi： 1S/C15H13NO2/c17-15(18)11-6-3-7-14(8-11)16-9-12-4-1-2-5-13(12)10-16/h1-8H,9-10H2,(H,17,18)
• InChI Key： OPNQQNYLEULRRV-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)N1CC2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 239.09500
• Monoisotopic Mass: 239.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 467.2±45.0 °C at 760 mmHg
• Flash Point: 236.3±28.7 °C
• PSA: 40.54000
• LogP: 2.97000
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(1,3-Dihydro-isoindol-2-yl)-benzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(1,3-Dihydro-isoindol-2-yl)-benzoic Acid

Exploring the Versatile Applications of 3-(1,3-Dihydro-isoindol-2-yl)-benzoic Acid (CAS No. 130373-81-8)

The chemical compound 3-(1,3-Dihydro-isoindol-2-yl)-benzoic Acid (CAS No. 130373-81-8) has garnered significant attention in pharmaceutical and materials science research due to its unique structural features and potential applications. As researchers increasingly explore isoindole derivatives for drug discovery and functional materials, this particular benzoic acid derivative stands out for its promising characteristics.

Structurally, 3-(1,3-Dihydro-isoindol-2-yl)-benzoic Acid combines a benzoic acid moiety with a dihydroisoindole ring system, creating a scaffold that offers multiple sites for chemical modification. This molecular architecture makes it particularly valuable in medicinal chemistry, where scientists frequently search for "benzoic acid derivatives in drug design" and "isoindole-based pharmaceutical intermediates." The compound's CAS 130373-81-8 serves as a crucial identifier for researchers sourcing this material.

Recent studies highlight the potential of 3-(1,3-Dihydro-isoindol-2-yl)-benzoic Acid in developing novel therapeutic agents. Its structural features align with current trends in "small molecule drug discovery" and "targeted cancer therapies," making it a compound of interest for pharmaceutical researchers. The presence of both hydrogen bond donor and acceptor sites in its structure enhances its potential for molecular interactions, a feature often searched for in "drug-like molecules" and "pharmacophore design."

Beyond pharmaceutical applications, CAS 130373-81-8 shows promise in materials science. The compound's conjugated system and potential for derivatization make it interesting for researchers investigating "organic electronic materials" and "molecular semiconductors." These applications align with growing interest in sustainable and organic alternatives to conventional electronic materials.

The synthesis and characterization of 3-(1,3-Dihydro-isoindol-2-yl)-benzoic Acid continue to be active areas of research. Modern synthetic approaches focus on developing more efficient routes to this compound, addressing common search queries like "synthesis of isoindole derivatives" and "benzoic acid functionalization methods." Recent advancements in catalytic methods have improved the accessibility of this important intermediate.

Analytical characterization of 130373-81-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's purity and structure, crucial for researchers who need "high-purity pharmaceutical intermediates" or "well-characterized chemical building blocks." The availability of comprehensive analytical data for this compound supports its use in rigorous scientific applications.

Market trends indicate growing demand for specialized intermediates like 3-(1,3-Dihydro-isoindol-2-yl)-benzoic Acid, particularly in the pharmaceutical and advanced materials sectors. Suppliers and researchers alike search for information on "CAS 130373-81-8 suppliers" and "bulk quantities of isoindole derivatives," reflecting the compound's commercial importance. The global market for such specialized intermediates continues to expand as drug discovery programs become more sophisticated.

Safety and handling considerations for 130373-81-8 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper handling procedures should be observed, as with all chemical substances. Researchers often look for "safety data for isoindole compounds" and "handling benzoic acid derivatives" when working with this class of materials.

Future research directions for 3-(1,3-Dihydro-isoindol-2-yl)-benzoic Acid may explore its potential in emerging areas such as "bioconjugation chemistry" and "targeted drug delivery systems." The compound's versatility makes it a candidate for various innovative applications that align with current scientific trends. As the field progresses, we can anticipate new discoveries that will further expand the utility of this interesting molecular scaffold.

For researchers and industry professionals seeking more information about CAS 130373-81-8, numerous scientific publications and supplier catalogs provide detailed data on its properties, applications, and commercial availability. The compound's growing importance ensures that it will remain a subject of interest in both academic and industrial settings for years to come.